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Recoflavone Overview

Recoflavone (also known as DA-6034 free acid) is a synthetic derivative of the flavonoid Eupatilin. Below

is a summary of its key characteristics.

Property Details

CAS Number 203191-10-0 [1]

Molecular Formula C₂₀H₁₈O₈ [1] [2] [3]

Molecular Weight 386.35-386.36 g/mol [1] [2] [3]

Density 1.3±0.1 g/cm³ [1]

Boiling Point 617.7±55.0 °C at 760 mmHg [1]

Flash Point 221.2±25.0 °C [1]

Main Biological Role Inhibits the NF-κB pathway and induces intracellular calcium increase [3]

Primary Research
Applications

Dry eye disease, gastric and intestinal injury protection, anti-inflammatory
and anti-tumor studies [1] [3]
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Property Details

Synonyms DA-6034, DA-6034 free acid, 7-Carboxymethoxyloxy-3',4',5-
trimethoxyflavone [1] [2]

Biological Mechanisms & Experimental Data

Recoflavone's mechanism of action and supporting experimental data from research studies are outlined in

the following table.

Aspect Details

Mechanism of
Action

Identified as a modulator of several subunits of the NF-κB protein complex (c-Rel,
RelB, p65, p100, p105) [2].

In Vitro
Findings

Increases secretion of mucin-like glycoproteins in human corneal epithelial cells. At
200 µM, it increases production of MUC1, MUC4, MUC5AC, MUC16, and other

mucins in human conjunctival epithelial cells [3].

| In Vivo Models & Results | • Dry Eye Model (Rabbit): 3% eye drops reduced corneal damage [3]. •

Intestinal Injury Model (Rat): 30 mg/kg (oral) reduced intestinal permeability [3]. • Colitis-Associated

Cancer Model (Mouse): 30 mg/kg (oral gavage) reduced colon tumors, weight loss, and expression of

markers like COX-2 [3]. |

The diagram below illustrates the core signaling pathway and biological role of Recoflavone based on

current research.
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Missing Information on Synthesis Scale-up

A significant gap exists in the publicly available information regarding the scale-up of Recoflavone

synthesis.

Available Data: The search results cite a patent (WO2005/23244 A1) that contains synthetic routes

for Recoflavone, with reported yields of 97% and 99% [1]. However, these are likely small-scale,
benchtop procedures.

Missing Data: No specific details were found on process optimization, purification methods at scale,
troubleshooting common scale-up issues (e.g., yield drop, impurity profiles, solvent recovery), or

equipment considerations. This type of detailed process chemistry is often proprietary and held within
internal company documentation rather than published openly.

How to Proceed

Since the information needed for your technical support center is not publicly available, here are some

practical steps you can take:

Consult the Primary Patent: The most direct source of synthetic information is the patent

WO2005/23244 A1 by Dong-A Pharmaceutical Co., Ltd. [1]. A detailed reading may provide more
clues about the starting materials and reaction conditions.
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Engage in Process Chemistry: Scaling up a synthesis requires dedicated process development.

Consider collaborating with or consulting experts in organic chemistry and chemical engineering to
design experiments that address heat transfer, mixing, and other scale-related factors.

Adapt from General Principles: In the absence of specific data, general best practices for scaling
up flavonoid or complex organic molecule synthesis would apply. This includes thorough reaction

kinetics studies, identifying and controlling critical process parameters, and developing robust
analytical methods for quality control.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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